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Compound of Interest

Compound Name: Sulfuric acid;ZINC

Cat. No.: B152265 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

the hydrogen evolution reaction from zinc and sulfuric acid.

Frequently Asked Questions (FAQs)
Q1: What are the primary factors that influence the rate of hydrogen evolution in the reaction

between zinc and sulfuric acid?

The rate of hydrogen evolution is primarily influenced by several key factors:

Concentration of Sulfuric Acid: A higher concentration of sulfuric acid generally leads to a

faster reaction rate because there are more reactant particles available for collision.[1][2][3]

[4]

Temperature: Increasing the temperature of the reaction mixture increases the kinetic energy

of the reactant particles.[2][5] This results in more frequent and more energetic collisions,

leading to a higher rate of successful reactions.[2][5]

Surface Area of Zinc: Using zinc with a larger surface area, such as zinc powder instead of

large pieces, increases the rate of reaction.[1][3][6] This is because more zinc atoms are

exposed to the acid, allowing for more frequent collisions.[1][3]
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Presence of a Catalyst: Catalysts, such as copper or copper(II) sulfate, can significantly

increase the reaction rate by providing an alternative reaction pathway with a lower

activation energy.[1][7][8]

Purity of Zinc: The presence of certain metallic impurities in zinc can increase the rate of

hydrogen evolution.[9][10] These impurities can lower the hydrogen overpotential or form

local galvanic cells, which accelerates the corrosion of zinc and the evolution of hydrogen.[9]

[11]

Q2: How does a catalyst, such as copper, accelerate the reaction?

Copper acts as a catalyst in this reaction by creating a galvanic cell (an electrochemical cell)

with the zinc.[12][13] Zinc is a more reactive metal than copper, so when they are in contact in

an electrolyte (the sulfuric acid solution), zinc becomes the anode (negative electrode) and

copper becomes the cathode (positive electrode).[12]

Hydrogen ions (H+) from the sulfuric acid are reduced to hydrogen gas at the copper surface,

which has a lower hydrogen overpotential than zinc.[12][13] This process is much faster than

the direct reaction between zinc and hydrogen ions at the zinc surface.[12] The zinc metal is

oxidized, releasing electrons that travel to the copper, and dissolves as zinc sulfate.[14]

Adding copper(II) sulfate solution achieves the same effect. The zinc displaces copper from the

solution, depositing a layer of copper metal directly onto the zinc surface, which then acts as

the catalyst.[7]

Troubleshooting Guide
Issue: The rate of hydrogen evolution is significantly slower than expected.

This is a common issue that can be addressed by systematically evaluating the experimental

conditions.

Potential Cause 1: Low Reactant Concentration

Troubleshooting Step: Verify the concentration of the sulfuric acid used. A lower

concentration of sulfuric acid will result in a slower reaction rate due to fewer acid particles

being available to react with the zinc.[1][3]
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Recommendation: Increase the concentration of the sulfuric acid, if appropriate for the

experimental design.

Potential Cause 2: Low Reaction Temperature

Troubleshooting Step: Measure the temperature of the reaction mixture. Lower temperatures

lead to slower reaction rates because particles have less kinetic energy.[2][5]

Recommendation: Gently warm the reaction vessel in a water bath to increase the

temperature. Monitor the temperature to ensure it remains within the desired range for the

experiment.

Potential Cause 3: Insufficient Zinc Surface Area

Troubleshooting Step: Examine the physical form of the zinc. Large pieces of zinc have a

smaller surface area-to-volume ratio compared to granulated zinc or zinc powder.[3][6]

Recommendation: Substitute the large zinc pieces with an equivalent mass of zinc powder or

granules to increase the available surface for the reaction.[3]

Potential Cause 4: Absence of a Catalyst or Use of High-Purity Zinc

Troubleshooting Step: The reaction between very pure zinc and pure sulfuric acid can be

quite slow.[12] The presence of other metals, even in small amounts, can catalyze the

reaction.

Recommendation: Introduce a catalyst. This can be done by adding a few copper turnings

that are in physical contact with the zinc or by adding a small amount of copper(II) sulfate

solution to the reaction mixture.[7][8]

Data Presentation
The following tables summarize the expected qualitative and quantitative effects of different

parameters on the rate of hydrogen evolution.

Table 1: Qualitative Effects of Various Factors on Reaction Rate
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Factor Change
Effect on Reaction
Rate

Rationale

Concentration
Increasing H₂SO₄

Concentration
Increase

More reactant

particles lead to more

frequent collisions.[4]

Temperature
Increasing

Temperature
Increase

Particles gain kinetic

energy, leading to

more frequent and

energetic collisions.[2]

[5]

Surface Area
Using Zinc Powder

instead of Strips
Increase

A larger surface area

exposes more zinc

atoms to the acid.[3]

[6]

Catalyst
Adding Copper or

CuSO₄
Increase

Provides an

alternative reaction

pathway with lower

activation energy.[1][7]

Table 2: Example Quantitative Data on the Effect of Temperature and Concentration
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Experiment
H₂SO₄
Concentration
(mol/dm³)

Temperature (°C)
Relative Rate of
Reaction

1 0.5 20 Slow

2 1.5 40 Fast

This table illustrates

that a simultaneous

increase in both

concentration and

temperature results in

a significantly faster

reaction rate.[4]

Experimental Protocols
Protocol 1: Measuring the Effect of a Catalyst on Hydrogen Evolution Rate

This protocol details a method to compare the rate of hydrogen evolution with and without a

copper catalyst.

Materials:

Granulated Zinc

1 M Sulfuric Acid (H₂SO₄)

Copper(II) Sulfate (CuSO₄) solution (0.5 M)

Test tubes (x2) and test tube rack

10 mL measuring cylinder

Gas syringe or apparatus for collecting gas over water

Stopwatch
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Procedure:

Place an equal mass (e.g., 2 grams) of granulated zinc into two separate test tubes.

To the first test tube (Control), add 10 mL of 1 M sulfuric acid. Immediately start the

stopwatch and begin collecting the hydrogen gas produced. Record the volume of gas

collected at regular time intervals (e.g., every 30 seconds) for 5 minutes.

To the second test tube (Catalyzed), add 10 mL of 1 M sulfuric acid and then add a few

drops (e.g., 1 mL) of 0.5 M copper(II) sulfate solution.[7]

Immediately start the stopwatch and begin collecting the hydrogen gas. Record the volume

of gas collected at the same time intervals as the control experiment.

Plot a graph of the volume of hydrogen gas produced (y-axis) against time (x-axis) for both

experiments. The gradient of the line is proportional to the rate of reaction. A steeper gradient

indicates a faster reaction.

Visualizations
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Preparation

Reaction & Measurement

Data Analysis

1. Measure Reactants
(Zinc, H₂SO₄)

2. Add Catalyst (Optional)
(e.g., CuSO₄)

3. Combine Reactants
in Reaction Vessel

4. Start Stopwatch & 
Collect H₂ Gas

5. Record Gas Volume
at Timed Intervals

6. Plot Volume of H₂ vs. Time

7. Determine Reaction Rate
(from graph gradient)
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Caption: Workflow for measuring the rate of hydrogen evolution.
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Influencing Factors
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Caption: Key factors influencing the rate of hydrogen evolution.
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Caption: Catalytic mechanism showing galvanic cell formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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